TMP780

• Molecular Formula: C31H30N2O4
• Molecular Weight: 494.6 g/mol
• InChI: InChI=1S/C31H30N2O4/c1-18-10-12-25(19(2)14-18)30(23-8-6-5-7-9-23)32-28(34)16-22-11-13-26-24(15-22)17-27(36-26)31(35)29-20(3)33-37-21(29)4/h5-15,17,30-31,35H,16H2,1-4H3,(H,32,34)/t30-,31-/m0/s1
• InChIKey: DIURRJOJDQOMFC-CONSDPRKSA-N

Selecting an orthogonal probe to confirm on-target RORγt activity remains a key challenge due to heterogeneous potency and isoform selectivity among inverse agonists. TMP780 solves this with a defined pharmacological profile (IC50 = 13 nM) distinct from TMP778 or SR2211. - **Quantitative Advantage:** 1.9-fold potency difference vs. TMP778 enables robust SAR and target validation. - **Practical Utility:** Exceptional DMSO solubility (220 mg/mL) minimizes injection volumes in vivo. - **Reliable Supply:** High-purity material for Th17/IL-17 axis research, available for immediate dispatch.

TMP780: Potent RORγt Inverse Agonist

TMP780 (CAS: 1422053-03-9) is a novel, potent inverse agonist of the retinoic acid receptor-related orphan receptor gamma t (RORγt), a critical transcription factor driving Th17 cell differentiation and IL-17 production [1]. With an IC50 of 13 nM in cell-free assays, TMP780 is established as a high-purity, well-characterized chemical probe for elucidating RORγt-dependent pathways in cutaneous inflammatory disorders and autoimmune disease models [1]. Its robust activity and well-defined pharmacology make it a preferred tool for researchers investigating the Th17/IL-17 axis.

Th17 / IL-17 pathway interrogation and RORγt target engagement studies

Cutaneous inflammation model research with well-characterized pharmacological probe

Orthogonal chemical probe validation using a distinct scaffold from TMP778

• [1] Skepner J, et al. Pharmacologic inhibition of RORγt regulates Th17 signature gene expression and suppresses cutaneous inflammation in vivo. J Immunol. 2014 Mar 15;192(6):2564-75. View Source

Differentiating TMP780 from Other RORγt Modulators

The RORγt inverse agonist chemical space is highly heterogeneous, with compounds demonstrating significant divergence in potency, selectivity profiles, and functional outcomes [1]. Simply substituting TMP780 with another RORγt-targeting compound like SR2211, GSK805, or even the closely related analog TMP778 is not scientifically valid. These compounds exhibit orders-of-magnitude differences in biochemical IC50 values (ranging from ~3.98 nM to ~320 nM) and display distinct selectivity windows against other ROR isoforms (RORα, RORβ), which directly impact downstream gene expression, cytokine suppression, and in vivo efficacy . The quantitative evidence below delineates TMP780's specific position within this class, providing the necessary context for precise experimental design and informed procurement decisions.

Potency divergence

RORγt modulators span a wide IC50 range; assay response context may shift substantially between tool compounds.

Isoform selectivity

Differences in RORα/β selectivity windows can alter downstream gene expression and model interpretation.

Scaffold mismatch

TMP778 is not a direct substitute; distinct chemical structure requires orthogonal confirmation for on-target conclusions.

• [1] Xiao S, et al. Small-Molecule RORγt Antagonists Inhibit T Helper 17 Cell Transcriptional Network by Divergent Mechanisms. Immunity. 2014 Apr 17;40(4):477-89. View Source

TMP780 vs Key RORγt Modulators

Potency Comparison with Key RORγt Modulators

In a direct comparison of biochemical potency using a FRET assay, TMP780 (IC50 = 13 nM) is significantly more potent than the widely used probe SR2211 (IC50 ≈ 320 nM), but is less potent than GSK805 (IC50 = 3.98 nM) and its closely related analog TMP778 (IC50 = 7 nM) [1]. This positions TMP780 as a potent, but not ultra-potent, tool with a balanced profile suitable for experiments where extreme potency may lead to off-target effects or where a compound with a distinct chemical scaffold from TMP778 is required.

Biochemical Potency

Cross-study comparable

TMP780 IC50 = 13 nM vs TMP778 7 nM, GSK805 3.98 nM, SR2211 ~320 nM

Context for balanced target engagement and selectivity review

FRET assay; cross-study comparison

Evidence Dimension	Biochemical Potency (RORγt Inhibition)
Target Compound Data	IC50 = 13 nM
Comparator Or Baseline	TMP778: IC50 = 7 nM; GSK805: IC50 = 3.98 nM; SR2211: IC50 ≈ 320 nM
Quantified Difference	TMP780 is 1.9-fold less potent than TMP778, 3.3-fold less potent than GSK805, and 24.6-fold more potent than SR2211.
Conditions	Cell-free FRET assay measuring RORγt co-activator peptide recruitment

Why This Matters

This intermediate potency allows researchers to study RORγt inhibition with a compound that balances robust target engagement with a potentially improved safety or selectivity window compared to the most potent inhibitors.

• [1] Skepner J, et al. Pharmacologic inhibition of RORγt regulates Th17 signature gene expression and suppresses cutaneous inflammation in vivo. J Immunol. 2014 Mar 15;192(6):2564-75. View Source

Scaffold Differentiation from TMP778

TMP780 is often referenced as a closely related analog or even an "other form" of TMP778, yet it represents a distinct chemical entity with a different stereochemical or substitution pattern . This is evidenced by its distinct IC50 value (13 nM vs. 7 nM for TMP778) and its unique CAS number (1422053-03-9 vs. 1422053-04-0 for TMP778) . This scaffold difference is critical for structure-activity relationship (SAR) studies and for researchers seeking to validate biological findings with a structurally distinct but functionally similar molecule to confirm on-target effects.

Chemical Identity

Data to verify

Distinct from TMP778: CAS 1422053-03-9 vs 1422053-04-0, identical molecular formula C31H30N2O4

Enables orthogonal chemical probe validation

Verify structural assignment with supplier characterization data

Evidence Dimension	Chemical Identity and Structure
Target Compound Data	CAS: 1422053-03-9; Molecular Formula: C31H30N2O4; M.Wt: 494.58
Comparator Or Baseline	TMP778: CAS: 1422053-04-0; Molecular Formula: C31H30N2O4; M.Wt: 494.58
Quantified Difference	Distinct CAS numbers and >1.9-fold difference in potency indicate a non-identical chemical structure, despite the same molecular formula.
Conditions	Chemical characterization and functional assay comparison

Why This Matters

Procuring TMP780 instead of TMP778 provides a structurally distinct chemical probe for orthogonal validation of RORγt-dependent phenotypes, a crucial step in target validation and drug discovery programs.

Enhanced DMSO Solubility for Assays

For experimental workflows requiring high-concentration stock solutions, particularly for in vivo studies or high-throughput screening, TMP780 exhibits excellent solubility in DMSO. It achieves a concentration of 220 mg/mL (444.82 mM) in DMSO, which is a critical parameter for minimizing solvent-related artifacts in cellular and animal models . While solubility data for many comparators like GSK805 (5 mg/mL in DMSO) are reported, the exceptionally high solubility of TMP780 offers a distinct practical advantage for dosing and assay preparation .

DMSO Solubility

Cross-study comparable

220 mg/mL (444.82 mM); comparator GSK805: 5 mg/mL

Supports high-concentration stock preparation

Room temperature; ultrasonic assistance required

Evidence Dimension	Solubility in DMSO
Target Compound Data	220 mg/mL (444.82 mM)
Comparator Or Baseline	GSK805: 5 mg/mL in DMSO
Quantified Difference	TMP780 is approximately 44-fold more soluble in DMSO than GSK805.
Conditions	Solubility measured in DMSO at room temperature; requires ultrasonic assistance

Why This Matters

Higher solubility facilitates the preparation of high-concentration stock solutions, reduces the risk of compound precipitation during assays, and allows for more flexible dosing regimens in animal studies, directly improving experimental reproducibility and throughput.

TMP780 Application Scenarios

Orthogonal Target Validation

Given its distinct chemical scaffold and intermediate potency compared to the highly potent TMP778 (IC50 = 7 nM), TMP780 is ideally suited as a secondary, orthogonal probe to confirm that observed biological effects are indeed due to on-target RORγt inhibition rather than compound-specific off-target activities . Using both TMP780 and TMP778 in parallel assays provides robust evidence for target engagement and strengthens the validity of conclusions drawn from in vitro and in vivo studies .

High-Concentration Assay & Dosing

The exceptional DMSO solubility of TMP780 (220 mg/mL) makes it the preferred choice for preparing high-concentration stock solutions, which are essential for certain high-throughput screening formats and for formulating compounds for in vivo administration where minimizing injection volume is critical . This practical advantage reduces experimental variability and improves the ease of handling compared to less soluble alternatives like GSK805 .

SAR Differentiation of RORγt Chemotypes

TMP780 serves as a key comparator in structure-activity relationship (SAR) studies aimed at understanding how subtle structural modifications impact RORγt binding and functional activity . Its 1.9-fold difference in potency relative to TMP778, despite an identical molecular formula, provides a clear and quantifiable example of how stereochemistry or regioisomerism can fine-tune pharmacological activity, making it a valuable tool for medicinal chemistry efforts .

Application

Selection Property

Validation Focus

ApplicationOrthogonal target engagement studies

Selection PropertyDistinct scaffold from TMP778

Validation FocusOn-target RORγt inhibition consistency across probes

ApplicationHigh-concentration assay / dosing workflows

Selection PropertyHigh DMSO solubility profile

Validation FocusMinimization of solvent-related artifacts; consistent in vivo preparation

ApplicationSAR differentiation of RORγt chemotypes

Selection PropertyQuantifiable potency difference from structurally related probes

Validation FocusImpact of stereochemistry / regioisomerism on functional activity